Cas no 97373-00-7 (2-hydroxyethyl-bis[2-[(E)-octadec-9-enoyl]oxyethyl]azanium acetate)

• Product Name: 2-hydroxyethyl-bis[2-[(E)-octadec-9-enoyl]oxyethyl]azanium acetate
• CAS No: 97373-00-7
• MF: C₄₄H₈₃NO₇
• MW: 738.132334947586
• CID: 808524
• PubChem ID: 44148335
• Update Time: 2025-04-19

2-hydroxyethyl-bis[2-[(E)-octadec-9-enoyl]oxyethyl]azanium acetate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyethyl-bis[2-[(E)-octadec-9-enoyl]oxyethyl]azanium acetate
• (2-hydroxyethyl)bis[2-(octadec-9-enoyloxy)ethyl]ammonium acetate
• 97373-00-7
• EINECS 306-664-0
• (2-Hydroxyethyl)bis(2-(octadec-9-enoyloxy)ethyl)ammonium acetate

• Inchi： 1S/C42H79NO5.C2H4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)47-39-36-43(35-38-44)37-40-48-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;1-2(3)4/h17-20,44H,3-16,21-40H2,1-2H3;1H3,(H,3,4)/b19-17+,20-18+;
• InChI Key： YPTQHTMYQYODEQ-ZGWGUCJNSA-N
• SMILES： O(C(CCCCCCC/C=C/CCCCCCCC)=O)CCN(CCO)CCOC(CCCCCCC/C=C/CCCCCCCC)=O.OC(C)=O

Computed Properties

• Exact Mass: 737.616954
• Monoisotopic Mass: 737.616954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 40
• Complexity: 705
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Experimental Properties

• Boiling Point: 708.1°Cat760mmHg
• Flash Point: 382.1°C